Cas no 2229256-13-5 (2-{3-(dimethylamino)methylphenyl}acetaldehyde)

• Product Name: 2-{3-(dimethylamino)methylphenyl}acetaldehyde
• CAS No: 2229256-13-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6602590
• PubChem ID: 87879733
• Update Time: 2025-08-05

2-{3-(dimethylamino)methylphenyl}acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-{3-(dimethylamino)methylphenyl}acetaldehyde
• SCHEMBL5699188
• EN300-1777952
• 2-{3-[(dimethylamino)methyl]phenyl}acetaldehyde
• 2229256-13-5

• Inchi： 1S/C11H15NO/c1-12(2)9-11-5-3-4-10(8-11)6-7-13/h3-5,7-8H,6,9H2,1-2H3
• InChI Key： CYNJWAWHFHVMSR-UHFFFAOYSA-N
• SMILES： O=CCC1=CC=CC(=C1)CN(C)C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-{3-(dimethylamino)methylphenyl}acetaldehyde

Introduction to 2-{3-(dimethylamino)methylphenyl}acetaldehyde (CAS No: 2229256-13-5)

2-{3-(dimethylamino)methylphenyl}acetaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 2229256-13-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This acetaldehyde derivative features a phenyl ring substituted with a dimethylamino methyl group at the third position, making it a versatile intermediate in synthetic chemistry. Its molecular structure and reactivity have garnered attention for potential applications in drug development, particularly in the synthesis of bioactive molecules.

The compound’s structure consists of an aldehyde functional group attached to a phenyl ring that is further modified with a dimethylamino side chain. This configuration imparts unique chemical properties, including electrophilicity at the aldehyde carbon and nucleophilicity at the nitrogen atom of the dimethylamino group. Such characteristics make 2-{3-(dimethylamino)methylphenyl}acetaldehyde a valuable building block for constructing more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of acetaldehyde derivatives. The presence of both an aldehyde and an amine moiety allows for diverse chemical transformations, such as condensation reactions, nucleophilic additions, and cyclization processes. These reactions are pivotal in the synthesis of heterocyclic compounds, which are widely prevalent in medicinal chemistry due to their biological activity.

One of the most compelling aspects of 2-{3-(dimethylamino)methylphenyl}acetaldehyde is its utility in generating novel scaffolds for drug discovery. Researchers have leveraged its reactivity to develop inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in synthesizing small-molecule modulators of enzyme activity, which could have implications in treating neurological disorders and inflammatory conditions. The dimethylamino group, in particular, enhances solubility and bioavailability, making it an attractive feature for pharmacophore design.

The compound’s significance extends beyond academic research; it has found applications in industrial settings where precision and scalability are paramount. Its synthesis involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advances in catalytic methods and flow chemistry have made it more feasible to produce 2-{3-(dimethylamino)methylphenyl}acetaldehyde on a larger scale, facilitating its use in commercial drug development programs.

Recent publications highlight innovative synthetic routes that enhance the accessibility of this compound. For example, a study published in *Organic Letters* described a one-pot synthesis involving palladium-catalyzed cross-coupling reactions, which streamlined the preparation process while maintaining high selectivity. Such methodologies underscore the compound’s importance as a synthetic intermediate and its potential to drive progress in medicinal chemistry.

The pharmacological relevance of 2-{3-(dimethylamino)methylphenyl}acetaldehyde has also been explored through computational modeling and high-throughput screening assays. These approaches have identified derivatives with enhanced binding affinity to target proteins, suggesting their therapeutic promise. Moreover, its structural motif aligns with known bioactive compounds, reinforcing its role as a scaffold for drug optimization.

In conclusion, 2-{3-(dimethylamino)methylphenyl}acetaldehyde (CAS No: 2229256-13-5) represents a fascinating compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse chemical transformations, making it indispensable for developing novel therapeutic agents. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to remain at the forefront of drug discovery efforts.